Cas no 1805907-51-0 (1-Bromo-1-(3-iodo-2-mercaptophenyl)propan-2-one)

• Product name: 1-Bromo-1-(3-iodo-2-mercaptophenyl)propan-2-one
• CAS No: 1805907-51-0
• MF: C₉H₈BrIOS
• MW: 371.032692909241
• CID: 4792610

1-Bromo-1-(3-iodo-2-mercaptophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(3-iodo-2-mercaptophenyl)propan-2-one

• Inchi： 1S/C9H8BrIOS/c1-5(12)8(10)6-3-2-4-7(11)9(6)13/h2-4,8,13H,1H3
• InChI Key： IDRUYHUYQRDVRF-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1S)C(C(C)=O)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 3.2
• Topological Polar Surface Area: 18.1

Additional information on 1-Bromo-1-(3-iodo-2-mercaptophenyl)propan-2-one

Comprehensive Analysis of 1-Bromo-1-(3-iodo-2-mercaptophenyl)propan-2-one (CAS No. 1805907-51-0)

1-Bromo-1-(3-iodo-2-mercaptophenyl)propan-2-one (CAS No. 1805907-51-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material science research. This compound, characterized by its bromo, iodo, and mercapto functional groups, offers a versatile platform for synthetic chemists exploring novel heterocyclic frameworks and cross-coupling reactions.

The growing interest in 1-Bromo-1-(3-iodo-2-mercaptophenyl)propan-2-one aligns with broader trends in chemical research, where halogenated compounds and thiol-containing molecules are increasingly studied for their roles in drug discovery and catalysis. Researchers frequently search for terms like "synthesis of bromo-iodo ketones" or "applications of mercaptophenyl derivatives," reflecting the compound's relevance in cutting-edge scientific inquiries.

One of the most compelling aspects of CAS No. 1805907-51-0 is its potential as a building block for bioconjugation and small-molecule probes. Its reactive sites enable selective modifications, making it valuable for designing targeted therapeutics or fluorescent labels. This aligns with the rising demand for precision chemistry tools in biomedical research, a topic frequently discussed in academic forums and search queries.

From a structural perspective, the presence of both bromine and iodine atoms in 1-Bromo-1-(3-iodo-2-mercaptophenyl)propan-2-one facilitates diverse palladium-catalyzed reactions, such as Sonogashira or Suzuki couplings. These reactions are pivotal in constructing complex organic architectures, a subject often explored in queries like "heavy halogen effects in cross-coupling." Additionally, the mercapto group (-SH) introduces opportunities for disulfide bond formation, relevant to protein engineering and nanomaterial functionalization.

In the context of green chemistry, researchers are investigating how halogenated ketones like 1805907-51-0 can be optimized for atom economy and reduced waste. Searches for "sustainable synthesis of iodophenyl derivatives" highlight this trend. The compound's stability under various conditions also makes it a candidate for high-throughput screening libraries, addressing the need for diverse chemical space in drug development.

Another area of interest is the compound's potential role in photopharmacology, where light-responsive molecules are designed for spatiotemporal control. The iodo substituent in 1-Bromo-1-(3-iodo-2-mercaptophenyl)propan-2-one could be leveraged for C-I bond activation under visible light, a technique gaining traction in precision medicine discussions. This connects to popular queries like "light-activated prodrugs" and "halogen bonding in drug design."

Analytical techniques such as NMR, HPLC, and mass spectrometry are essential for characterizing CAS No. 1805907-51-0, ensuring purity and reproducibility—a critical concern for laboratories. Frequently searched terms like "characterization of bromo-iodo ketones" underscore the importance of robust analytical protocols. Furthermore, computational studies on its molecular electrostatic potential or reactivity indices provide insights into its behavior in synthetic pathways.

In summary, 1-Bromo-1-(3-iodo-2-mercaptophenyl)propan-2-one (CAS No. 1805907-51-0) represents a multifaceted tool for modern chemistry, bridging gaps between organic synthesis, materials science, and biotechnology. Its adaptability to emerging research themes—from green chemistry to photopharmacology—ensures its continued relevance in scientific exploration.